3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester

• IUPAC Name: methyl 3-(3-methyl-1,2-thiazol-5-yl)benzoate
• InChI: InChI=1S/C12H11NO2S/c1-8-6-11(16-13-8)9-4-3-5-10(7-9)12(14)15-2/h3-7H,1-2H3
• InChI Key: GRVPVFGLQWKWLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol

Description

The compound “3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester” is a derivative of isothiazole, which is a heterocyclic compound containing a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring (from the benzoic acid moiety) attached to an isothiazole ring (from the 3-methylisothiazol-5-yl moiety) via a carboxylic acid ester linkage.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the conditions and reagents used. Isothiazoles can undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and reactions at the exocyclic double bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Isothiazole Derivatives and Pharmacological Activity

Isothiazole derivatives, including those related to 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester, have been explored for their pharmacological activities. Research has shown that certain derivatives in this category exhibit significant anti-inflammatory activity in various tests, such as carrageenan induced edema and air-pouch inflammation tests (Regiec et al., 2006).

Synthesis and Reactivity with Other Compounds

Studies have demonstrated the reactivity of similar compounds with 5-aminotetrazole, leading to the formation of kinetic products and thermally isomerized ureas. These reactions have implications for the synthesis and potential uses of various derivatives of this compound (Peet, 1987).

Synthesis and Applications in Cell Differentiation

Research has outlined the synthesis of structural analogs of this compound with potential cardiogenetic activity. A one-pot protocol was developed for the functionalization of the 1,3,5-triazine core, a structural component related to this compound. These compounds are of interest in the context of cell differentiation (Linder et al., 2018).

Reduction Studies on Similar Esters

Studies on the reduction of methyl benzoate and benzoic acid on catalysts like Y2O3 provide insights into the chemical behavior of esters closely related to this compound. These findings are essential for understanding the chemical transformations and potential applications of similar compounds (King & Strojny, 1982).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially exhibit biological activity, depending on the presence and position of functional groups.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating any potential biological activity. This could involve in vitro studies, in vivo studies, or computational modeling.